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8-prenylated flavones
8-Prenylated Flavones are a class of natural polyphenolic compounds that possess a unique prenyl group attached to the 8-position of the flavone scaffold. These compounds exhibit diverse biological activities, including antioxidant, anti-inflammatory, and antitumor properties. Structurally, they feature a 15-carbon prenyl moiety covalently linked to the C-8 position of the flavone ring system, which typically consists of a 2-phenylchromen-4-one core structure.
These compounds are commonly found in various plants and have garnered considerable interest due to their potential health benefits. For instance, they can inhibit oxidative stress by scavenging free radicals and reducing lipid peroxidation. Additionally, studies suggest that 8-prenylated flavones may exert anti-inflammatory effects through the modulation of cytokine production and signaling pathways.
In terms of application, these compounds are often utilized in nutritional supplements and functional foods due to their antioxidant capacity. They also show promise as therapeutic agents for various diseases, including cardiovascular disorders and certain types of cancer. Further research is ongoing to fully elucidate their biological mechanisms and potential clinical applications.
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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
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Vitamin E: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsVitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
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The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...
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2,4,5-Trichlorophenol-d2 Cas No: 93951-82-7 -
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